Cas no 31991-90-9 (2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl-)
31991-90-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl-
CAS No:31991-90-9
MF:C11H15BrN2O2
MW:287.153002023697
CID:308975
PubChem ID:208318
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl-
- 5-bromo-1-cyclopentyl-3,6-dimethylpyrimidine-2,4-dione
- 5-Bromo-1-cyclopentyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
- 5-Bromo-1-cyclopentyl-3,6-dimethyluracil
- 31991-90-9
- 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-cyclopentyl-3,6-dimethyl-
- BRN 0886312
- Uracil, 5-bromo-1-cyclopentyl-3,6-dimethyl-
- DTXSID00185821
-
- Inchi: 1S/C11H15BrN2O2/c1-7-9(12)10(15)13(2)11(16)14(7)8-5-3-4-6-8/h8H,3-6H2,1-2H3
- InChI Key: REEUQZUMFVRILK-UHFFFAOYSA-N
- SMILES: BrC1C(N(C)C(N(C=1C)C1CCCC1)=O)=O
Computed Properties
- Exact Mass: 286.03175
- Monoisotopic Mass: 286.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- Density: 1.53
- Boiling Point: 334.3°Cat760mmHg
- Flash Point: 156°C
- Refractive Index: 1.595
- PSA: 40.62
2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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